![molecular formula C16H22N2O4 B4420598 1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B4420598.png)
1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
Overview
Description
1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as MMMP, is a synthetic compound that has been extensively studied for its potential therapeutic properties. MMMP belongs to the class of compounds known as pyrrolidines, which are known to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of 1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. This compound may also act by modulating the activity of neurotransmitters, such as dopamine and acetylcholine, which are involved in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, this compound has been shown to have anticancer properties in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is its wide range of potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, antipyretic, and anticancer properties, as well as potential as a treatment for neurological disorders. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One area of research is the development of more effective formulations of this compound that can be administered in vivo. Another area of research is the investigation of the potential of this compound as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis. In addition, further research is needed to fully understand the mechanism of action of this compound and to identify potential side effects and drug interactions.
Scientific Research Applications
1-(2-methoxy-1-methylethyl)-N-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. This compound has also been shown to have potential as a treatment for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. In addition, this compound has been shown to have anticancer properties in vitro.
properties
IUPAC Name |
N-(4-methoxyphenyl)-1-(1-methoxypropan-2-yl)-5-oxopyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4/c1-11(10-21-2)18-9-12(8-15(18)19)16(20)17-13-4-6-14(22-3)7-5-13/h4-7,11-12H,8-10H2,1-3H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQTKNJMEAAEYDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)N1CC(CC1=O)C(=O)NC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.